Cas no 2418673-96-6 (Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate)

Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate is a specialized carbamate derivative featuring a cyclopropylmethyl-substituted aziridine moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural framework, which combines a sterically hindered tert-butyl carbamate group with a functionalized aziridine ring. The presence of the cyclopropylmethyl group enhances steric and electronic properties, potentially influencing reactivity in ring-opening reactions or as a building block for complex molecular architectures. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of novel bioactive molecules. The compound's stability and synthetic versatility underscore its utility in advanced chemical synthesis.
Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate structure
2418673-96-6 structure
Product Name:Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate
CAS No:2418673-96-6
MF:C19H28N2O3
MW:332.437225341797
CID:5359695
Update Time:2025-11-07

Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-4-methylphenyl)carbamate
    • Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate
    • Z4244368348
    • Inchi: 1S/C19H28N2O3/c1-13-5-8-16(20-18(22)24-19(2,3)4)17(9-13)23-12-15-11-21(15)10-14-6-7-14/h5,8-9,14-15H,6-7,10-12H2,1-4H3,(H,20,22)
    • InChI Key: AGOYGIRQUFUSJR-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)C=CC=1NC(=O)OC(C)(C)C)CC1CN1CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 444
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.6

Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7558301-1.0g
tert-butyl N-(2-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-4-methylphenyl)carbamate
2418673-96-6 95.0%
1.0g
$0.0 2025-02-24

Additional information on Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate

Comprehensive Guide to Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate (CAS No. 2418673-96-6)

Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate (CAS No. 2418673-96-6) is a specialized organic compound with a unique molecular structure that combines a carbamate group, an aziridine ring, and a cyclopropylmethyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Researchers are particularly interested in its applications in drug discovery, where its structural complexity allows for the development of novel bioactive molecules.

The compound’s aziridine ring is a key feature, as this three-membered heterocycle is known for its reactivity, making it valuable in synthetic chemistry. The presence of the cyclopropylmethyl group further enhances its utility, as cyclopropane derivatives are often used to modulate the pharmacokinetic properties of drug candidates. Additionally, the tert-butyl carbamate (Boc) protecting group is widely employed in peptide synthesis and medicinal chemistry, ensuring stability during complex reactions.

In recent years, the demand for Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate has increased due to its role in the synthesis of small-molecule inhibitors and enzyme modulators. Scientists are exploring its potential in targeting specific biological pathways, particularly in oncology and neurology research. The compound’s ability to act as a scaffold for further functionalization makes it a valuable asset in high-throughput screening and lead optimization.

From a synthetic perspective, the preparation of 2418673-96-6 involves multi-step organic reactions, including nucleophilic substitutions and ring-opening reactions of aziridine derivatives. Researchers must carefully control reaction conditions to avoid unwanted side products, given the sensitivity of the cyclopropylmethyl and aziridine functionalities. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for confirming the purity and structure of the final product.

The growing interest in Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate is also reflected in the increasing number of patent filings and scientific publications. Its applications extend beyond pharmaceuticals, with potential uses in materials science, where its rigid molecular framework could contribute to the development of advanced polymers and coatings. As research progresses, this compound is expected to play a pivotal role in next-generation chemical innovations.

For researchers and industry professionals seeking high-quality 2418673-96-6, it is crucial to source the compound from reputable suppliers who adhere to strict quality control measures. Proper storage conditions, typically under inert atmospheres and low temperatures, are necessary to maintain its stability. With its expanding applications and synthetic versatility, Tert-butyl N-[2-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-4-methylphenyl]carbamate remains a compound of significant scientific and commercial interest.

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